4-methoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide

• IUPAC Name: 4-methoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-pyrrolidin-1-ylethyl]benzamide
• InChI: InChI=1S/C24H31N3O2/c1-26-13-5-6-19-16-20(9-12-22(19)26)23(27-14-3-4-15-27)17-25-24(28)18-7-10-21(29-2)11-8-18/h7-12,16,23H,3-6,13-15,17H2,1-2H3,(H,25,28)
• InChI Key: DIVSZZDKIVGKHV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C3=CC=C(C=C3)OC)N4CCCC4
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

4-methoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C24H31N3O2 and its molecular weight is 393.531. The purity is usually 95%.
BenchChem offers high-quality 4-methoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-methoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(pyrrolidin-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Properties

Research into compounds with similar structural motifs, such as amino-substituted pyrido and carbazole derivatives, has highlighted significant antitumor activities. For example, studies have shown that modifications on the side chain or the intercalating heterocycle of certain compounds can influence their cytotoxicity and antitumor effectiveness, although not always leading to increased activity (Rivalle et al., 1983).

Synthetic Methodologies

The synthesis of complex organic compounds, including those with isoquinoline structures, often involves reactions such as the Bischler–Napieralski isoquinoline synthesis, which can yield both expected and abnormal products. Such studies are crucial for understanding the synthetic pathways and mechanisms that could be applied to produce the compound of interest (Doi et al., 1997).

Receptor Studies and Ligand Development

The development of ligands for receptor studies is a significant area of research, with compounds being evaluated for their affinity and selectivity towards specific receptors, such as σ2 receptors. For instance, arylamides hybrids of high-affinity σ2 receptor ligands have been investigated as tools for tumor diagnosis and the development of PET radiotracers, highlighting the potential for novel compounds to contribute to medical imaging and cancer research (Abate et al., 2011).